![molecular formula C12H21BO2 B6275079 2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2609867-47-0](/img/no-structure.png)
2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (hereafter referred to as “2-BHT”) is a synthetic compound that has been used in various scientific research applications. 2-BHT is a boron-containing molecule that has been found to have a variety of biochemical and physiological effects. Additionally, the advantages and limitations of 2-BHT for lab experiments will be discussed, as well as future directions for research.
Scientific Research Applications
2-BHT has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various organic compounds such as 1,2-dihydro-2-bicyclo[2.1.1]hexan-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (hereafter referred to as “DHB-TMD”). It has also been used as a catalyst for the isomerization of olefins and as a catalyst for the ring-opening polymerization of cyclic esters. Additionally, 2-BHT has been used as a ligand in the synthesis of transition metal complexes.
Mechanism of Action
The mechanism of action of 2-BHT is not fully understood. However, it is believed that 2-BHT acts as a Lewis acid, which is a molecule that can accept a pair of electrons from a donor molecule. This allows 2-BHT to form a covalent bond with the donor molecule. Additionally, it is believed that 2-BHT can act as a catalyst for certain reactions, such as the isomerization of olefins and the ring-opening polymerization of cyclic esters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-BHT are not well understood. However, it has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to have an inhibitory effect on the enzyme cytochrome P450, which is responsible for the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-BHT in lab experiments is that it can be synthesized relatively easily. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 2-BHT is a toxic compound and should be handled with caution. Additionally, it is important to note that 2-BHT is a relatively expensive compound and may not be suitable for some experiments due to its cost.
Future Directions
The future of 2-BHT research is promising. One potential area of research is the development of new and improved synthesis methods for 2-BHT. Additionally, research could be conducted to further understand the biochemical and physiological effects of 2-BHT. Additionally, research could be conducted to develop new and improved catalysts for the isomerization of olefins and the ring-opening polymerization of cyclic esters. Finally, research could be conducted to develop new and improved ligands for the synthesis of transition metal complexes.
Synthesis Methods
2-BHT can be synthesized in a two-step process. The first step involves the reaction of 1,2-dibromo-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (hereafter referred to as “Dibromo-TMD”) with 1,2-dihydro-2-bicyclo[2.1.1]hexan-1-ol (hereafter referred to as “DHB”) in the presence of a base such as potassium carbonate. This reaction yields 1,2-dihydro-2-bicyclo[2.1.1]hexan-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (hereafter referred to as “DHB-TMD”). The second step involves the reaction of DHB-TMD with trimethylsilyl chloride in the presence of a base such as potassium carbonate. This reaction yields the desired product, 2-BHT.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2-bicyclo[2.1.1]hexan-1-ol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "2-bicyclo[2.1.1]hexan-1-ol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-bicyclo[2.1.1]hexan-1-ol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent.", "Step 2: Add a base such as potassium carbonate to the reaction mixture.", "Step 3: Add a palladium catalyst such as palladium acetate to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 6: Purify the product using column chromatography or recrystallization." ] } | |
| 2609867-47-0 | |
Molecular Formula |
C12H21BO2 |
Molecular Weight |
208.11 g/mol |
IUPAC Name |
2-(1-bicyclo[2.1.1]hexanyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
InChI |
InChI=1S/C12H21BO2/c1-10(2)11(3,4)15-13(14-10)12-6-5-9(7-12)8-12/h9H,5-8H2,1-4H3 |
InChI Key |
DPAAIXJDYZKDCC-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C23CCC(C2)C3 |
Purity |
90 |
Origin of Product |
United States |
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